![molecular formula C8H8N2O B587700 2-Methoxy-5-methylnicotinonitrile CAS No. 149379-73-7](/img/structure/B587700.png)
2-Methoxy-5-methylnicotinonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Methoxy-5-methylnicotinonitrile is a chemical compound with the empirical formula C8H8N2O and a molecular weight of 148.16 .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCOc1ncc(C)cc1C#N
and the InChI string 1S/C8H8N2O/c1-6-3-7(4-9)8(11-2)10-5-6/h3,5H,1-2H3
. These strings provide a textual representation of the compound’s structure. Physical and Chemical Properties Analysis
This compound is a solid compound . Its exact physical and chemical properties, such as melting point, boiling point, and solubility, are not provided in the available sources.Scientific Research Applications
Radiopharmaceutical Applications
One study highlights the use of ultrasound irradiation technique in the reconstitution of radiopharmaceutical kits, specifically mentioning a related compound, 2-methoxy isobutyl isonitrile (sestamibi), which is used in myocardial perfusion studies. This technique has improved the labeling process of MIBI, making it suitable for clinical practice in nuclear medicine departments (Saadati & Ahmadi, 2016).
Green Chemistry and Catalysis
Research in green chemistry has led to the development of efficient methods for preparing complex molecules. For instance, a study on the synthesis of pyranopyrazoles used isonicotinic acid as a dual and biological organocatalyst, demonstrating an eco-friendly and simple method for the preparation of these compounds (Zolfigol et al., 2013).
Synthesis of Derivatives and Biological Activity
Another area of research involves the synthesis of derivatives of 4-methylnicotinonitrile, where new 5-substituted derivatives were created through various chemical reactions. These derivatives have potential use in the synthesis of pyridine-type alkaloids, highlighting the versatility of nicotinonitrile compounds in synthetic chemistry (Zhao Yi-min, 2011).
Spectroscopic and Photophysical Properties
The study of methyl 2-hydroxy-4-(5-R-thiophen-2-yl)benzoate derivatives, including those with methoxy and cyano groups, has provided insights into their unique luminescence properties. This research is crucial for understanding the photophysical behavior of compounds with potential applications in materials science (Kim et al., 2021).
Safety and Hazards
This compound is classified as Acute Tox. 3 Oral, indicating it is toxic if swallowed . It is recommended to avoid contact with skin, eyes, or clothing, avoid ingestion and inhalation, and wash thoroughly after handling .
Relevant Papers While I found a paper discussing the substitution reaction of the methoxy group by a secondary amine on 2-methoxy-5-nitrothiophene , it does not specifically mention 2-Methoxy-5-methylnicotinonitrile. More research may be needed to find relevant papers specifically discussing this compound.
Properties
IUPAC Name |
2-methoxy-5-methylpyridine-3-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O/c1-6-3-7(4-9)8(11-2)10-5-6/h3,5H,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZKDMJBSPOUACB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N=C1)OC)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50663806 |
Source
|
Record name | 2-Methoxy-5-methylpyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50663806 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.16 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
149379-73-7 |
Source
|
Record name | 2-Methoxy-5-methylpyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50663806 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.